2-Chloro-4-fluoro-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)benzamide
• InChI: InChI=1S/C21H20ClFN2O3/c22-18-11-13(23)4-6-16(18)20(26)24-14-5-7-19-17(12-14)21(27)25-9-2-1-3-15(25)8-10-28-19/h4-7,11-12,15H,1-3,8-10H2,(H,24,26)
• InChI Key: PFDNPHUVSOPPHK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(C1)CCOC3=C(C2=O)C=C(C=C3)NC(=O)C4=C(C=C(C=C4)F)Cl
• Molecular Formula: C21H20ClFN2O3
• Molecular Weight: 402.8 g/mol

Description

2-Chloro-4-fluoro-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)benzamide is a useful research compound. Its molecular formula is C21H20ClFN2O3 and its molecular weight is 402.85. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-4-fluoro-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-4-fluoro-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Disposition and Metabolism in Humans

A study by Renzulli et al. (2011) on the orexin 1 and 2 receptor antagonist SB-649868, which shares a somewhat similar structural motif, focused on its disposition and metabolism in humans. This research aimed at understanding the pharmacokinetics and metabolic pathways of SB-649868, highlighting its elimination mainly via feces and the identification of principal circulating components and metabolites in plasma. This kind of study is crucial for determining the safety and efficacy of pharmaceutical compounds (Renzulli et al., 2011).

Investigation of Metabolism and Disposition

Mamaril-Fishman et al. (2014) investigated the metabolism and disposition of GSK1322322, a peptidase deformylase inhibitor, using the Entero-Test for biliary sampling in healthy humans. The study provided insights into the drug's bioavailability, plasma clearance, and the role of glucuronidation as a major metabolic pathway. Understanding these aspects is vital for drug development and optimizing therapeutic dosing (Mamaril-Fishman et al., 2014).

Diagnostic and Therapeutic Applications

Studies on radiolabeled benzamides, such as the scintigraphic detection of melanoma metastases using [iodine-123]-(S)-IBZM by Maffioli et al. (1994), illustrate the diagnostic applications of benzamide derivatives in detecting cancer. This research demonstrated the potential of radiolabeled benzamides in imaging melanoma, providing a basis for their use in diagnostic radiopharmacy (Maffioli et al., 1994).

Neurological Applications

Research by Foster et al. (2000) on progressive supranuclear palsy used PET measures of benzodiazepine receptors to evaluate the integrity of neurons. This study contributes to our understanding of neurodegenerative diseases and the potential therapeutic targets within the benzodiazepine receptor system, indicating the broader relevance of benzodiazepine-related research in understanding and treating neurological conditions (Foster et al., 2000).